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Compound of Interest

Compound Name: Hexanolamino PAF C-16

Cat. No.: B153064

Essential Safety and Handling of Hexanolamino
PAF C-16

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Hexanolamino PAF C-16, including operational and disposal plans, to foster a safe
and efficient research environment.

Chemical Identifier:

o Trade Name: Hexanolamino PAF C-16

e Synonym: 1-O-hexadecyl-2-O-acetyl-sn-glyceryl-3-phosphoryl(N,N,N-trimethyl)hexanolamine
e CAS Number: 137566-83-7

Hazard Assessment

According to the Safety Data Sheet (SDS), Hexanolamino PAF C-16 is not classified as a
hazardous substance under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.[1] The hazard ratings from the National Fire Protection Association
(NFPA) and the Hazardous Materials Identification System (HMIS) further indicate a low risk
profile.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b153064?utm_src=pdf-interest
https://www.benchchem.com/product/b153064?utm_src=pdf-body
https://www.benchchem.com/product/b153064?utm_src=pdf-body
https://www.benchchem.com/product/b153064?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/60905m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Rating

Health Fire Reactivity
System
NFPA 0 0 0
HMIS 0 0 0

Rating Scale: 0 = Minimal Hazard, 1 = Slight Hazard, 2 = Moderate Hazard, 3 = Serious
Hazard, 4 = Severe Hazard

Personal Protective Equipment (PPE)

While Hexanolamino PAF C-16 is not classified as hazardous, adherence to standard
laboratory safety protocols is essential to minimize any potential risk. The following personal
protective equipment is recommended:

o Eye Protection: Safety glasses or goggles should be worn to protect against splashes.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene, or natural rubber) are
recommended to prevent skin contact.

» Body Protection: A standard laboratory coat should be worn.

Operational Plan: Step-by-Step Handling and
Storage

1. Preparation and Handling:

o Work in a well-ventilated area.

o Ensure all necessary PPE is worn before handling the substance.
e Avoid direct contact with skin and eyes.

e Prevent the formation of dust or aerosols.

2. Storage:

e Store in a tightly sealed container.
o Keep in a cool, dry place.
¢ No special requirements for storerooms or receptacles are noted.[1]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b153064?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/60905m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

Disposal Plan

Follow all federal, state, and local regulations for the disposal of non-hazardous chemical
waste. While the substance is not classified as hazardous, it is designated as a water hazard
class 1 (slightly hazardous for water).[1] Therefore, do not allow the undiluted product or large

quantities of it to reach ground water, water courses, or sewage systems.[1]

Workflow for Handling Hexanolamino PAF C-16
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Workflow for Handling Hexanolamino PAF C-16
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Caption: This diagram outlines the standard operating procedure for handling Hexanolamino
PAF C-16, from initial safety checks to final disposal.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b153064?utm_src=pdf-body-img
https://www.benchchem.com/product/b153064?utm_src=pdf-body
https://www.benchchem.com/product/b153064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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